Cas no 122377-67-7 (2-(2-Isobutyl-pyrimidin-5-yl)-propionic acid)
2-(2-Isobutyl-pyrimidin-5-yl)-propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Isobutylpyrimidin-5-yl)propanoic acid
- 2-(2-Isobutyl-pyrimidin-5-yl)-propionic acid
- SB60164
- 2-(2-Isobutylpyrimidin-5-yl)propanoicacid
- 5-Pyrimidineacetic acid, α-methyl-2-(2-methylpropyl)-
-
- Inchi: 1S/C11H16N2O2/c1-7(2)4-10-12-5-9(6-13-10)8(3)11(14)15/h5-8H,4H2,1-3H3,(H,14,15)
- InChI Key: BSDFAVJXJMKQSM-UHFFFAOYSA-N
- SMILES: OC(C(C)C1C=NC(CC(C)C)=NC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 211
- XLogP3: 1.9
- Topological Polar Surface Area: 63.1
2-(2-Isobutyl-pyrimidin-5-yl)-propionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM489562-1g |
2-(2-Isobutylpyrimidin-5-yl)propanoic acid |
122377-67-7 | 97% | 1g |
$987 | 2023-03-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD607872-1g |
2-(2-Isobutylpyrimidin-5-yl)propanoic acid |
122377-67-7 | 97% | 1g |
¥6832.0 | 2023-04-04 |
2-(2-Isobutyl-pyrimidin-5-yl)-propionic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 2-(2-Isobutyl-pyrimidin-5-yl)-propionic acid
Introduction to 2-(2-Isobutyl-pyrimidin-5-yl)-propionic acid (CAS No. 122377-67-7)
2-(2-Isobutyl-pyrimidin-5-yl)-propionic acid (CAS No. 122377-67-7) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrimidine and propionic acid, and it exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.
The chemical structure of 2-(2-Isobutyl-pyrimidin-5-yl)-propionic acid is characterized by a pyrimidine ring substituted with an isobutyl group at the 2-position and a propionic acid moiety at the 5-position. This unique arrangement of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The compound is typically synthesized through a series of well-defined chemical reactions, including coupling reactions and functional group transformations.
Recent studies have highlighted the potential of 2-(2-Isobutyl-pyrimidin-5-yl)-propionic acid in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound possesses anti-inflammatory properties, which can be attributed to its ability to inhibit the production of pro-inflammatory cytokines and mediators. This makes it a potential candidate for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory effects, 2-(2-Isobutyl-pyrimidin-5-yl)-propionic acid has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models, suggesting its potential use in pain management. The mechanism of action is believed to involve the modulation of pain signaling pathways, although further research is needed to fully elucidate the underlying mechanisms.
The pharmacokinetic properties of 2-(2-Isobutyl-pyrimidin-5-yl)-propionic acid have also been studied extensively. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy and safety. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It is metabolized primarily in the liver through various enzymatic pathways, and its metabolites are excreted mainly through the urine.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-Isobutyl-pyrimidin-5-yl)-propionic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.
Beyond its therapeutic applications, 2-(2-Isobutyl-pyrimidin-5-yl)-propionic acid has also been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing biological pathways and understanding the molecular mechanisms underlying various diseases. For instance, it has been used as a probe to study the role of specific enzymes in inflammatory processes and pain signaling.
The synthesis of 2-(2-Isobutyl-pyrimidin-5-yl)-propionic acid has been optimized to ensure high yields and purity, making it readily available for both research and pharmaceutical development. Various synthetic routes have been developed, including those involving palladium-catalyzed coupling reactions and transition metal-free methods. These advancements in synthetic chemistry have significantly reduced the cost and complexity of producing this compound on a large scale.
In conclusion, 2-(2-Isobutyl-pyrimidin-5-yl)-propionic acid (CAS No. 122377-67-7) is a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure, favorable pharmacokinetic properties, and diverse biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new therapeutic uses will be discovered, further expanding the utility of this remarkable compound.
122377-67-7 (2-(2-Isobutyl-pyrimidin-5-yl)-propionic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)